Cas no 86150-61-0 (L-Valine 2-Hydroxyethyl Ester Tosylate)

• Product Name: L-Valine 2-Hydroxyethyl Ester Tosylate
• CAS No: 86150-61-0
• Molecular Formula: C₁₄H₂₃NO₆S
• Molecular Weight: 333.400523424149
• MDL: MFCD22666220
• CID: 836154
• PubChem ID: 329831262

L-Valine 2-Hydroxyethyl Ester Tosylate Properties

Names and Identifiers

• Valacyclovir Related Compound F
• L-Valine 2-Hydroxyethyl Ester Tosylate
• 2-hydroxyethyl 2-amino-3-methylbutanoate,4-methylbenzenesulfonic acid
• L-Valine 2-Hydroxyet
• L-VALINE 2-HYDROXYETHYL ESTER 4-METHYLBENZENESULFONATE ,
• para-Toluenesulfonate 2-Hydroxyethyl L-Valinate
• L-Valine 2-hydroxyethyl ester p-toluenesulfonate salt
• (S)-2-Hydroxyethyl 2-amino-3-methylbutanoate 4-methylbenzenesulfonate
• UNII-DX4L2PN5XF
• AKOS027320575
• AS-76980
• DX4L2PN5XF
• 86150-61-0
• 2-hydroxyethyl (2S)-2-amino-3-methylbutanoate;4-methylbenzenesulfonic acid
• 2-Hydroxyethyl 2-amino-3-methylbutanoate 4-methylbenzenesulfonate, (S)-
• L-Valine 2-Hydroxyethyl Ester 4-Methylbenzenesulfonate
• 2-Hydroxyethyl L-Valinate para-Toluenesulfonate
• L-Valine, 2-hydroxyethyl ester, 4-methylbenzenesulfonate (salt)
• 2-hydroxyethyl L-valinate; para-toluene sulfonate
• (S)-2-Hydroxyethyl2-amino-3-methylbutanoate4-methylbenzenesulfonate
• L-Valine 2-hydroxyethyl ester p-toluenesulfonate salt, pharmaceutical impurity standard
• Valaciclovir impurity F para-toluenesulfonate, European Pharmacopoeia (EP) Reference Standard
• DB-265348

• MDL： MFCD22666220
• InChIKey： KIQNQGPNCRYWKY-RGMNGODLSA-N
• Inchi： 1S/C7H15NO3.C7H8O3S/c1-5(2)6(8)7(10)11-4-3-9;1-6-2-4-7(5-3-6)11(8,9)10/h5-6,9H,3-4,8H2,1-2H3;2-5H,1H3,(H,8,9,10)/t6-;/m0./s1
• SMILES： S(C1C=CC(C)=CC=1)(O)(=O)=O.C(=O)(OCCO)[C@@H](N)C(C)C

Computed Properties

• Exact Mass: 333.12500
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 6
• Monoisotopic Mass: 333.12460863g/mol
• Heavy Atom Count: 22
• Complexity: 331
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 135Ų

Experimental Properties

• LogP: 2.52800
• PSA: 135.30000